Cas no 79098-77-4 (3,4-dihydro-1-(4-piperidinyl)-2(1H)-Quinazolinone)

• Product Name: 3,4-dihydro-1-(4-piperidinyl)-2(1H)-Quinazolinone
• CAS No: 79098-77-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 2105817
• PubChem ID: 13051026
• Update Time: 2025-04-21

3,4-dihydro-1-(4-piperidinyl)-2(1H)-Quinazolinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1-(4-piperidinyl)-2(1H)-Quinazolinone
• 4-[3,4-Dihydro-2(1H)-quinazolinon-1-yl]-piperidine
• SCHEMBL5768740
• 1-(4-Piperidinyl)-3,4-dihydroquinazolin-2(1H)-one
• 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one
• DA-02749
• 79098-77-4
• 1-piperidin-4-yl-3,4-dihydroquinazolin-2-one
• LNMLKHVUAXMHNO-UHFFFAOYSA-N

• Inchi： 1S/C13H17N3O/c17-13-15-9-10-3-1-2-4-12(10)16(13)11-5-7-14-8-6-11/h1-4,11,14H,5-9H2,(H,15,17)
• InChI Key： LNMLKHVUAXMHNO-UHFFFAOYSA-N
• SMILES： O=C1NCC2C=CC=CC=2N1C1CCNCC1

Computed Properties

• Exact Mass: 231.137162174Da
• Monoisotopic Mass: 231.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.4Ų